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Compound of Interest

Compound Name:

Methyl 1-

aminocyclopropanecarboxylate

hydrochloride

Cat. No.: B013478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and

synthesis of Methyl 1-aminocyclopropanecarboxylate hydrochloride, a key building block in

pharmaceutical and agrochemical research.

Chemical Structure and Properties
Methyl 1-aminocyclopropanecarboxylate hydrochloride is the hydrochloride salt of the

methyl ester of 1-aminocyclopropanecarboxylic acid. The presence of the cyclopropane ring

imparts significant conformational rigidity to the molecule.

Chemical Structure:

Caption: Chemical structure of Methyl 1-aminocyclopropanecarboxylate hydrochloride.

Physicochemical Properties:

The following table summarizes the key physicochemical properties of Methyl 1-
aminocyclopropanecarboxylate hydrochloride.
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Property Value Reference

Molecular Formula C₅H₁₀ClNO₂ [1]

Molecular Weight 151.59 g/mol [1]

CAS Number 72784-42-0 [2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 185-186 °C [3]

Solubility Soluble in water.

SMILES COC(=O)C1(CC1)N.Cl [1]

InChI

InChI=1S/C5H9NO2.ClH/c1-8-

4(7)5(6)2-3-5;/h2-

3,6H2,1H3;1H

[1]

Spectroscopic Data
Detailed spectroscopic data is essential for the unambiguous identification and characterization

of Methyl 1-aminocyclopropanecarboxylate hydrochloride. While a comprehensive set of

spectra for the hydrochloride salt is not readily available in public databases, data for the free

base and related compounds, along with general chemical principles, allow for a confident

structural assignment.

Mass Spectrometry:

A mass spectrum of the free base, Methyl 1-aminocyclopropanecarboxylate, shows a molecular

ion peak (M+) at m/z = 116.2, which corresponds to the calculated mass of the C₅H₉NO₂

fragment.[3]

Synthesis Protocols
Several methods for the synthesis of Methyl 1-aminocyclopropanecarboxylate
hydrochloride have been reported, primarily involving the esterification of 1-

aminocyclopropanecarboxylic acid.
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Method 1: Esterification using Thionyl Chloride in Methanol

This is a common and efficient method for the synthesis of the target compound.

Experimental Workflow:

Suspend 1-aminocyclopropanecarboxylic acid in anhydrous methanol Cool the suspension in an ice bath Add thionyl chloride dropwise Stir the reaction mixture at room temperature Remove the solvent under reduced pressure Dry the resulting solid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 1-aminocyclopropane-1-carboxylate hydrochloride | C5H10ClNO2 | CID 12760695
- PubChem [pubchem.ncbi.nlm.nih.gov]

2. Methyl 1-Aminocyclopropanecarboxylate(72784-43-1) 1H NMR [m.chemicalbook.com]

3. echemi.com [echemi.com]

To cite this document: BenchChem. [In-Depth Technical Guide to Methyl 1-
aminocyclopropanecarboxylate Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b013478#structure-of-methyl-1-
aminocyclopropanecarboxylate-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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